[4-(6-AMINO-5-CYANO-1,3-DIPHENYL-1,4-DIHYDROPYRANO[2,3-C]PYRAZOL-4-YL)-2,3-DIBROMO-6-ETHOXYPHENOXY]METHYL CYANIDE
[4-(6-AMINO-5-CYANO-1,3-DIPHENYL-1,4-DIHYDROPYRANO[2,3-C]PYRAZOL-4-YL)-2,3-DIBROMO-6-ETHOXYPHENOXY]METHYL CYANIDE
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0986899
InChI:
InChI=1S/C29H21Br2N5O3/c1-2-37-21-15-19(24(30)25(31)27(21)38-14-13-32)22-20(16-33)28(34)39-29-23(22)26(17-9-5-3-6-10-17)35-36(29)18-11-7-4-8-12-18/h3-12,15,22H,2,14,34H2,1H3
SMILES:
CCOC1=C(C(=C(C(=C1)C2C(=C(OC3=C2C(=NN3C4=CC=CC=C4)C5=CC=CC=C5)N)C#N)Br)Br)OCC#N
Molecular Formula:
C29H21Br2N5O3
Molecular Weight:
647.3 g/mol
[4-(6-AMINO-5-CYANO-1,3-DIPHENYL-1,4-DIHYDROPYRANO[2,3-C]PYRAZOL-4-YL)-2,3-DIBROMO-6-ETHOXYPHENOXY]METHYL CYANIDE
CAS No.:
Cat. No.: VC0986899
Molecular Formula: C29H21Br2N5O3
Molecular Weight: 647.3 g/mol
* For research use only. Not for human or veterinary use.
![[4-(6-AMINO-5-CYANO-1,3-DIPHENYL-1,4-DIHYDROPYRANO[2,3-C]PYRAZOL-4-YL)-2,3-DIBROMO-6-ETHOXYPHENOXY]METHYL CYANIDE -](/images/no_structure.jpg)
Specification
| Molecular Formula | C29H21Br2N5O3 |
|---|---|
| Molecular Weight | 647.3 g/mol |
| IUPAC Name | 6-amino-4-[2,3-dibromo-4-(cyanomethoxy)-5-ethoxyphenyl]-1,3-diphenyl-4H-pyrano[2,3-c]pyrazole-5-carbonitrile |
| Standard InChI | InChI=1S/C29H21Br2N5O3/c1-2-37-21-15-19(24(30)25(31)27(21)38-14-13-32)22-20(16-33)28(34)39-29-23(22)26(17-9-5-3-6-10-17)35-36(29)18-11-7-4-8-12-18/h3-12,15,22H,2,14,34H2,1H3 |
| Standard InChI Key | KIBALOQIENZMFA-UHFFFAOYSA-N |
| SMILES | CCOC1=C(C(=C(C(=C1)C2C(=C(OC3=C2C(=NN3C4=CC=CC=C4)C5=CC=CC=C5)N)C#N)Br)Br)OCC#N |
| Canonical SMILES | CCOC1=C(C(=C(C(=C1)C2C(=C(OC3=C2C(=NN3C4=CC=CC=C4)C5=CC=CC=C5)N)C#N)Br)Br)OCC#N |
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